6-(Nitrooxy)hexanoic acid

• Molecular Formula: C6H11NO5
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 6-nitrooxyhexanoic acid
• InChI: InChI=1S/C6H11NO5/c8-6(9)4-2-1-3-5-12-7(10)11/h1-5H2,(H,8,9)
• InChI Key: CBSFPBTYVIYRQZ-UHFFFAOYSA-N
• Canonical SMILES: C(CCC(=O)O)CCO[N+](=O)[O-]

Description

6-(Nitrooxy)hexanoic acid is a useful research compound. Its molecular formula is C6H11NO5 and its molecular weight is 177.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

19.1 mmol Ethyl 6-nitrooxy-hexanoate were dissolved in 222 ml Methanol/THF 1:1. 37.5 ml 1M Lithiumhydroxide in Water were added to the reaction and the cloudy solution was heated for 18 hours at 50° C. After cooling to room temperature the solution was concentrated in vacuo. The pH level of the solution was brought down to 1 with HCl 25% and extracted two times with TMBE. The organic phases were combined, washed with brine, dried over Na2SO4 and the solvent was removed in vacuo leaving 3.43 g.